Cas no 39283-48-2 (1,1,3-Tris(2-methyl-4-hydroxy-5-tert-butylphenyl)butane)

• Product Name: 1,1,3-Tris(2-methyl-4-hydroxy-5-tert-butylphenyl)butane
• CAS No: 39283-48-2
• MF: C₃₇H₅₂O₃
• MW: 544.806991577148
• CID: 924427
• Update Time: 2023-08-02

1,1,3-Tris(2-methyl-4-hydroxy-5-tert-butylphenyl)butane Chemical and Physical Properties

Names and Identifiers

• 1,1,3-TRIS(5-TERT-BUTYL-4-HYDROXY-2-METHYLPHENOL)BUTANE
• 4-[4,4-bis(5-tert-butyl-4-hydroxy-2-methylphenyl)butan-2-yl]-2-tert-butyl-5-methylphenol
• Topanol CA
• 1,1,3-Tris(2-methyl-4-hydroxy-5-tert-butylphenyl)butane
• Trisalkofen BMB
• Topanol SA
• TPNC
• MARK AO 30
• Tri(butylcresyl)butane
• GSY 930
• 1,1,3-Tris(5-tert-butyl-4-hydroxy-2-methylphenyl)butane
• PRWJPWSKLXYEPD-UHFFFAOYSA-N
• 4,4',4''-(1-Methylpropanyl-3-ylidene)tris[6-tert-butyl-m-cresol]
• Phenol, 4,4',4''-(1-methyl-1-propanyl-3-ylidene)tris(2-(1,1-dimethylethyl)-5-methyl-
• Phenol, 4,4',4''-(1-methyl-1-propanyl-3-ylidene)tris[2-(1,1-dimethylethyl)-5-me

• Inchi： 1S/C37H52O3/c1-21(25-18-29(35(5,6)7)32(38)15-22(25)2)14-28(26-19-30(36(8,9)10)33(39)16-23(26)3)27-20-31(37(11,12)13)34(40)17-24(27)4/h15-21,28,38-40H,14H2,1-13H3
• InChI Key： PRWJPWSKLXYEPD-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C=C1C(C)(C)C)C(C1=C(C)C=C(C(=C1)C(C)(C)C)O)CC(C)C1=C(C)C=C(C(=C1)C(C)(C)C)O
• BRN： 2318488

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 758
• Topological Polar Surface Area: 60.7